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Compound of Interest

Compound Name: metaplast

Cat. No.: B1168688 Get Quote

The proper disposal of laboratory materials is a critical component of ensuring a safe and

compliant research environment. The term "Metaplast" is a trade name used for a variety of

products with different chemical compositions, making a single disposal protocol insufficient.

This guide provides a framework for researchers, scientists, and drug development

professionals to identify the appropriate disposal procedures for the specific "Metaplast"
product in use.

The primary step in determining the correct disposal method for any chemical is to consult its

Safety Data Sheet (SDS). The SDS provides detailed information about the chemical's

properties, hazards, and specific handling and disposal instructions.

Identifying Your "Metaplast" Product
The initial step is to identify the composition of the "Metaplast" product you are using. The

name "Metaplast" is associated with several distinct materials:
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Product Name/Type Company/Brand
Chemical
Composition

Potential Disposal
Considerations

MetaPlast 85 20 Microns

Reactive ultrafine

white alumino-silicate

pozzolan[1][2]

Generally considered

non-hazardous.

Dispose of in

accordance with local,

state, and federal

regulations for

industrial waste.

Metaplast Chemicals
Metaplast Chemicals

(Pty) Ltd

Polymeric (resin)

compounds, including

clear epoxy and

polyurethane resins[3]

[4]

May be considered

hazardous waste.

Burning can produce

toxic fumes[5].

Disposal should follow

regulations for

chemical waste.

stmateplast-1-

mateplast
Pinay

Not specified, but

contains a reaction

mass that may

produce an allergic

reaction[6]

Not classified as

hazardous, but should

be disposed of

carefully to avoid skin

sensitization. Follow

local waste disposal

guidelines.

Valplast
Valplast International

Corp.

Not specified,

described as odorless

translucent gingival

colored plastic

pellets[5]

Obey relevant local,

state, and federal

laws. Do not

contaminate water

supplies. Burning will

produce toxic

fumes[5].

General Laboratory Chemical Disposal Procedures
For any chemical waste, including "Metaplast" products, a systematic approach to disposal is

essential to ensure safety and regulatory compliance. The following steps, derived from general
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hazardous waste disposal guidelines, should be followed.[7][8][9]

Identification and Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name of

the contents. Do not use abbreviations or chemical formulas.

Ensure the container is in good condition, compatible with the waste, and has a secure lid.

Segregation:

Segregate different types of chemical waste to prevent dangerous reactions.

Store liquid and solid waste in separate containers.

Accumulation and Storage:

Store waste containers in a designated, well-ventilated satellite accumulation area near

the point of generation.

Keep containers closed except when adding waste.

Use secondary containment to prevent spills.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Follow all institutional procedures for waste handover and documentation.

Empty Containers:

Triple-rinse empty containers with a suitable solvent. The rinsate must be collected and

treated as hazardous waste.

After thorough cleaning, the container may be disposed of as regular trash or reused for

compatible waste, with appropriate relabeling.
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Experimental Protocols
The search for publicly available, specific experimental protocols for the disposal of

"Metaplast" products did not yield any results. For any testing related to disposal or

environmental impact, it is imperative to develop a protocol in consultation with your institution's

EHS department and in compliance with all applicable regulations.

Metaplast Disposal Decision Workflow
The following diagram outlines the logical steps to determine the appropriate disposal

procedure for a "Metaplast" product.
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Start: Need to dispose of 'Metaplast'

Identify the specific 'Metaplast' product and manufacturer

Locate and review the Safety Data Sheet (SDS) for the product

Does the SDS provide specific disposal instructions?

Follow the disposal instructions provided in the SDS

Yes

SDS is unavailable or lacks disposal information

No

Dispose of waste through an approved hazardous waste vendor

Determine the chemical composition and associated hazards (e.g., resin, aluminosilicate)

Consult your institution's Environmental Health and Safety (EHS) department

Follow general hazardous waste disposal procedures

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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